Cas no 54986-99-1 (2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 54986-99-1
• MF: C₈H₅NOS₂
• MW: 195.261399030685
• CID: 4654913
• PubChem ID: 23560655
• Update Time: 2025-06-08

2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde
• 5-Thiazolecarboxaldehyde, 2-(2-thienyl)-

• Inchi： 1S/C8H5NOS2/c10-5-6-4-9-8(12-6)7-2-1-3-11-7/h1-5H
• InChI Key： OGLRIDOHTCKNEF-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde

Professional Introduction to 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 54986-99-1)

2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 54986-99-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the thiazole derivatives family, which is well-documented for its broad spectrum of biological activities. The presence of both thiophene and thiazole moieties in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel bioactive molecules.

The structural framework of 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde consists of a thiophene ring linked to a thiazole core, with an aldehyde functional group at the 5-position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors. The aldehyde group, in particular, serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focusing on thiazole derivatives as potential therapeutic agents. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific arrangement of atoms in 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde makes it a particularly interesting candidate for drug discovery efforts. The thiophene ring contributes to hydrophobic interactions, while the thiazole moiety provides a polar region that can engage in hydrogen bonding or ionic interactions with biological targets.

One of the most compelling aspects of 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde is its potential as a precursor for the synthesis of more complex molecules. Researchers have leveraged its reactive aldehyde group to introduce various substituents, leading to libraries of derivatives with distinct biological activities. For instance, modifications at the thiophene ring or the thiazole core can alter the compound's solubility, metabolic stability, and binding affinity to target proteins. Such structural diversification is crucial for optimizing drug-like properties and improving therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Among these, thiazole derivatives stand out due to their versatility and biological relevance. 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde exemplifies this trend by combining two pharmacologically relevant moieties into a single molecular entity. Its potential applications span multiple therapeutic domains, making it a focal point for medicinal chemists seeking novel lead compounds.

Recent studies have highlighted the role of 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde in developing inhibitors targeting key enzymes involved in disease pathways. For example, researchers have explored its derivatives as potential kinase inhibitors or protease inhibitors. The aldehyde group provides a handle for covalent bond formation with cysteine residues in target proteins, which can enhance binding specificity and potency. Such interactions are particularly relevant in oncology research, where targeted inhibition of aberrant signaling pathways is critical for cancer therapy.

The synthesis of 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde has been optimized through various chemical methodologies to ensure high yield and purity. Modern synthetic approaches often involve multi-step reactions that incorporate cross-coupling techniques such as Suzuki-Miyaura or Buchwald-Hartwig couplings to construct the heterocyclic core efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are essential for producing biologically active compounds without unwanted side products.

The biological evaluation of 2-(thiophen-2-yl)-1,3-thiazole-5-carbaldehyde has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an antimicrobial agent against resistant bacterial strains by interfering with essential metabolic pathways. Additionally, its anti-inflammatory effects have been observed in cell-based assays, suggesting its utility in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The compound's mechanism of action remains an area of active research. However， preliminary data suggest that it may exert its effects by modulating the activity of transcription factors or signaling cascades involved in inflammation and cell proliferation。 Further investigations are needed to elucidate these mechanisms at a molecular level， which could provide insights into its therapeutic potential and guide future drug development efforts。

The versatility of 2-(thiophen-2-yl)-1，3-thiazole -5-carbaldehyde extends beyond pharmaceutical applications。 It has also been explored as a building block in materials science， particularly in designing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system formed by the thiophene and thiazole rings contributes to electron delocalization， making it suitable for optoelectronic devices。 These applications highlight the broad utility of heterocyclic compounds beyond traditional medicine。

In conclusion， CAS No 54986 -99 -1 represents a structurally intriguing compound with significant potential in multiple fields。 Its unique combination of pharmacological relevance， synthetic accessibility， and diverse applications makes it a valuable asset for researchers seeking novel bioactive molecules。 As our understanding of biological pathways continues to evolve， compounds like 2-(thiophen - 2 - yl) - 1 ， 3 - thia z ole - 5 - car bal de hyde will undoubtedly play an increasingly important role in shaping future therapeutic strategies。